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Compound of Interest

Compound Name: L-Adrenaline-D-hykdrogentartrate

CAS No.: 24351-82-4

Cat. No.: B14145436

Get Quote

Abstract & Core Rationale
Epinephrine (Adrenaline) is a notorious reagent in the laboratory due to its susceptibility to

rapid oxidation and racemization.[1][2] While Epinephrine Bitartrate is significantly more soluble

in water than the free base, it remains chemically labile. The oxidation of epinephrine to

adrenochrome (pink/red) and subsequently to melanin-like polymers (brown) renders the

solution useless and potentially cytotoxic.[1]

This protocol departs from standard "cookbook" recipes by integrating redox-control measures

directly into the workflow. We prioritize a "Clean Preparation" method (sulfite-free) suitable for

sensitive biological assays (e.g., oxidative stress markers, enzyme kinetics) where traditional

antioxidants like sodium metabisulfite would introduce experimental artifacts.[1]

Key Technical Constraints
Salt vs. Base Stoichiometry: Epinephrine Bitartrate (

) has a molecular weight of 333.29 g/mol , nearly double that of the free base (
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).[1][2] Failure to correct for this results in a ~45% under-dosing error.

The "Pink" Indicator: Any visible pink hue indicates the formation of adrenochrome. Such

solutions must be discarded immediately.

pH Stability Paradox: Epinephrine is most stable at pH 3.0–4.0 but biologically active at pH

7.[1][2]4. The stock must be maintained at acidic pH and neutralized only upon final dilution

into the assay medium.

Physicochemical Properties & Calculations
Molecular Specifications

Parameter Value Notes

Compound Epinephrine Bitartrate Salt form of L-Epinephrine

CAS Number 51-42-3
Distinct from Free Base (51-

43-4) or HCl salt (55-31-2)

Molecular Weight 333.29 g/mol
Used for all mass calculations

below

Solubility ~330 mg/mL (Water)
10 mM is well below saturation

limit

pKa 8.7 (Amine), 9.9 (Phenol)
Protonated and stable at pH <

4

Mass Calculations for 10 mM Stock
To prepare 10 mL of a 10 mM (10 mmol/L) solution:
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[1][2]

Critical Note: This yields a solution containing 10 mM of the salt, which dissociates into 10 mM

of Epinephrine cation. If your protocol requires 10 mM of "Free Base Equivalents," the

calculation remains the same because the stoichiometry is 1:1.

Protocol: "Clean" Preparation (Sulfite-Free)
Recommended for cell culture, enzymatic assays, and receptor binding studies where

antioxidants interfere.[1][2]

Reagents & Equipment[1][2][3][7][8][9]
Epinephrine Bitartrate (USP/EP Grade, >98% purity).[1][2]

Solvent: Ultra-pure Water (Type I, Milli-Q, 18.2 MΩ[1]·cm).

Acidifier (Optional): 0.1 M HCl (Only if water pH is >6.0).[1]

Inert Gas: Nitrogen (

) or Argon tank with a sparging needle.[1][3]

Labware: Amber glass vials (silanized preferred) or foil-wrapped polypropylene tubes. Avoid

standard clear glass due to photo-oxidation.[1]

Step-by-Step Workflow
Step 1: Environmental Control (De-oxygenation)
Oxygen is the primary reactant in epinephrine degradation.[1][2]

Dispense 10 mL of Ultra-pure water into a dedicated tube.

Sparge the water with Nitrogen gas for 5–10 minutes.
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Technique: Insert a glass pipette or needle connected to the gas line directly into the

water. Bubbles should be vigorous but not cause splashing.[1]

Why: This removes dissolved

, significantly extending the half-life of the stock.[1]

Step 2: Weighing & Dissolution
Caution: Epinephrine is a potent vasoconstrictor.[1][2] Wear nitrile gloves, mask, and safety

goggles.

Weigh 33.33 mg of Epinephrine Bitartrate.[1][2]

Add the powder to the 10 mL of de-oxygenated water.

Vortex immediately for 30–60 seconds.

Observation: The powder should dissolve rapidly. The solution must be colorless.

pH Check: Spot 2 µL onto pH paper. The pH should naturally be between 3.0 and 4.0 due to

the tartaric acid component.

Action: If pH > 4.5, add 0.1 M HCl dropwise until pH is ~3.[1]5. Never adjust to neutral pH

for storage.

Step 3: Filtration & Aliquoting[1][2][4]
Filter the solution through a 0.22 µm PVDF or PES syringe filter into a sterile, amber

container.

Note: Do not use Nylon filters, as they can bind catecholamines.

Aliquot immediately into light-protective microcentrifuge tubes (e.g., black or amber tubes).

Recommended volume: 100–500 µL per tube to avoid freeze-thaw cycles.[1]

Purge Headspace: Before closing each tube, gently blow

gas over the top of the liquid to displace air in the headspace.
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Step 4: Storage
Short-term (Hours): Keep on ice, protected from light (foil).

Long-term (Months): Store at -20°C or -80°C. Stable for 3–6 months if strictly protected from

light and oxygen.

Visualization: Preparation Workflow
The following diagram illustrates the critical path for minimizing oxidation during preparation.
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Caption: Workflow emphasizing de-oxygenation and visual QC points to prevent adrenochrome

formation.

Quality Control & Troubleshooting
Self-Validating System: The "Pink" Test
Epinephrine acts as its own colorimetric indicator.[1][2]

Clear/Colorless: >98% Purity.[1] Safe to use.

Faint Pink: <95% Purity.[1] Early oxidation (Adrenochrome). Discard for sensitive quantitative

assays.

Brown/Precipitate: Polymerization.[1][2] Hazardous.[1][5] Discard.

UV-Vis Verification
For precise concentration verification, dilute the stock 1:100 (to 0.1 mM) in 0.1 M HCl and

measure absorbance.[1][2]

: 279 nm[1]

Extinction Coefficient (

): ~2,700

(for the catechol moiety).[1]

Dilution Strategy for Biological Assays
When adding the acidic stock (pH 3.[1][2]5) to cell culture media (pH 7.4):

Dilution Factor: Ensure the dilution is at least 1:1000 (e.g., 10 mM stock

10 µM final).

Buffering: The buffering capacity of the culture media (HEPES/Bicarbonate) will easily

overwhelm the trace acid from the stock.
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Timing: Perform this dilution immediately before application to cells. At pH 7.4, epinephrine

half-life drops to minutes/hours depending on temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14145436/docs#application-note-high-integrity-
preparation-of-10-mm-epinephrine-bitartrate-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b14145436/docs#application-note-high-integrity-preparation-of-10-mm-epinephrine-bitartrate-stock-solution
https://www.benchchem.com/product/b14145436/docs#application-note-high-integrity-preparation-of-10-mm-epinephrine-bitartrate-stock-solution
https://www.benchchem.com/product/b14145436?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14145436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

